Cas no 24916-90-3 (Dexamethasone 9,11-epoxide)

Dexamethasone 9,11-epoxide, a compound from patents cn 106520896 A and Ru 2532902 C1, is an intermediate for the preparation of dexamethasone
Dexamethasone 9,11-epoxide structure
Dexamethasone 9,11-epoxide structure
Product Name:Dexamethasone 9,11-epoxide
CAS No:24916-90-3
Molecular Formula:C22H28O5
Molecular Weight:372.45472
CID:52590
PubChem ID:11143226

Dexamethasone 9,11-epoxide Properties

Names and Identifiers

    • (9b,11b,16a)-9,11-Epoxy-17,21-dihydroxy-16-methyl-pregna-1,4-diene-3,20-dione
    • 9,11b-Epoxy-17,21-dihydroxy-16a-methyl-9b-pregna-1,4-diene-3,20-dione
    • Dexamethasone 9,11-Epoxide
    • 16-beta Methyl Epoxide
    • 16α-Methyl Epoxide
    • 8DM
    • 16α-methyl-epoxide
    • 16-β Methyl Epoxide
    • 16-Alpha Methyl Epoxide
    • CS-6951
    • NS00084484
    • D97367
    • (4aS,4bS,5aS,6aS,7R,8R,9aS,9bS)-7-Hydroxy-7-(2-hydroxyacetyl)-4a,6a,8-trimethyl-5a,6,6a,7,8,9,9a,9b,10,11-decahydrocyclopenta[1,2]phenanthro[4,4a-b]oxiren-2(4aH)-one
    • Q27258856
    • (1S,2S,10S,11S,13R,14R,15S,17S)-14-hydroxy-14-(2-hydroxyacetyl)-2,13,15-trimethyl-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-5-one
    • 9 beta ,11 beta -Epoxy-17,21-dihydroxy-16 alpha -methylpregna-1,4-diene-3,20-dione
    • 9beta,11beta-Epoxy-17,21-dihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione
    • 9.BETA.-PREGNA-1,4-DIENE-3,20-DIONE, 9,11.BETA.-EPOXY-17,21-DIHYDROXY-16.ALPHA.-METHYL-
    • 9.BETA.,11.BETA.-EPOXY-17,21-DIHYDROXY-16.ALPHA.-METHYLPREGNA-1,4-DIENE-3,20-DIONE
    • 16-Alpha-Methylepoxide
    • HY-N0348
    • EC 246-529-2
    • (1S,2S,10S,11S,13R,14R,15S,17S)-14-HYDROXY-14-(2-HYDROXYACETYL)-2,13,15-TRIMETHYL-18-OXAPENTACYCLO[8.8.0.0(1),(1)?.0(2),?.0(1)(1),(1)?]OCTADECA-3,6-DIEN-5-ONE
    • MOMETASONE FUROATE IMPURITY L [EP IMPURITY]
    • AKOS015895224
    • UNII-45O198JS6W
    • Pregna-1,4-diene-3,20-dione, 9,11-epoxy-17,21-dihydroxy-16-methyl-, (9beta,11beta,16alpha)-
    • DEXAMETHASONE IMPURITY D [EP IMPURITY]
    • A-Epoxy-17,21-dihydroxy-16
    • PREGNA-1,4-DIENE-3,20-DIONE, 9,11-EPOXY-17,21-DIHYDROXY-16-METHYL-, (9.BETA.,11.BETA.,16.ALPHA.)-
    • Dexamethasone Imp. D (EP); 17,21-Dihydroxy-16alpha-methyl-9beta,11beta-epoxypregna-1,4-diene-3,20-dione; 9beta,11beta-Epoxy-17,21-dihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione; Dexamethasone 9,11-Epoxide; Dexamethasone Impurity D; Mometasone Furoate Impurity L
    • 45O198JS6W
    • AMY14575
    • A,11
    • 9
    • (1S,2S,10S,11S,13R,14R,15S,17R)-14-Hydroxy-14-(2-hydroxyacetyl)-2,13,15-trimethyl-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-5-one
    • AS-80742
    • GBDXNHBVYAMODG-QDBZYVRYSA-N
    • 9beta,11beta-epoxy-17alpha,21-dihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione
    • SCHEMBL5261130
    • DTXSID10862499
    • 24916-90-3
    • AC-1550
    • 16alpha-Methylepoxide
    • A817550
    • A-methylpregna-1,4-diene-3,20-dione
    • EINECS 246-529-2
    • 9,11beta-Epoxy-17,21-dihydroxy-16alpha-methyl-9beta-pregna-1,4-diene-3,20-dione
    • DEXAMETHASONE IMPURITY D (EP IMPURITY)
    • 9BETA-PREGNA-1,4-DIENE-3,20-DIONE, 9,11BETA-EPOXY-17,21-DIHYDROXY-16ALPHA-METHYL-
    • MOMETASONE FUROATE IMPURITY L (EP IMPURITY)
    • MDL: MFCD07782140
    • InChIKey: GBDXNHBVYAMODG-QDBZYVRYSA-N
    • Inchi: 1S/C22H28O5/c1-12-8-16-15-5-4-13-9-14(24)6-7-19(13,2)22(15)18(27-22)10-20(16,3)21(12,26)17(25)11-23/h6-7,9,12,15-16,18,23,26H,4-5,8,10-11H2,1-3H3/t12-,15+,16+,18-,19+,20+,21+,22-/m1/s1
    • SMILES: C[C@@]12[C@](C(CO)=O)(O)[C@H](C)C[C@@]1([H])[C@]3([H])CCC4=CC(C=C[C@]4(C)[C@]3(O5)[C@]5([H])C2)=O

Computed Properties

  • Exact Mass: 372.19400
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 372.19367399g/mol
  • Heavy Atom Count: 27
  • Complexity: 814
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2
  • Topological Polar Surface Area: 87.1Ų

Experimental Properties

  • LogP: 1.96410
  • PSA: 87.13000
  • Refractive Index: 1.61
  • Boiling Point: 564.9±50.0 °C at 760 mmHg
  • Melting Point: 230-235°C
  • Flash Point: 198 ºC
  • Solubility: 生物体外In Vitro:DMSO溶解度≥ 150 mg/mL(402.74 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
  • Color/Form: No data available
  • Density: 1.32

Dexamethasone 9,11-epoxide Security Information

Dexamethasone 9,11-epoxide Customs Data

  • HS CODE:2937290090
  • Customs Data:

    China Customs Code:

    2937290090

Dexamethasone 9,11-epoxide Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P002QBH-10mg
Pregna-1,4-diene-3,20-dione, 9,11-epoxy-17,21-dihydroxy-16-methyl-, (9β,11β,16α)-
24916-90-3 99%
10mg
$102.00 2024-05-21
A2B Chem LLC
AB26621-100mg
Pregna-1,4-diene-3,20-dione
24916-90-3 ≥98%
100mg
$61.00 2024-04-20
Aaron
AR002QJT-1g
Pregna-1,4-diene-3,20-dione, 9,11-epoxy-17,21-dihydroxy-16-methyl-, (9β,11β,16α)-
24916-90-3 98%
1g
$5.00 2025-01-21
Crysdot LLC
CD11159171-5g
Pregna-1,4-diene-3,20-dione
24916-90-3 97%
5g
$75 2024-07-19
DC Chemicals
DC9097-1 g
8DM
24916-90-3 >98%
1g
$300.0 2022-03-01
eNovation Chemicals LLC
Y1055101-100g
Pregna-1,4-diene-3,20-dione, 9,11-epoxy-17,21-dihydroxy-16-methyl-, (9,11,16)-
24916-90-3 98+%
100g
$335 2022-09-08
Key Organics Ltd
AS-80742-25g
(1S,2S,10S,11S,13R,14R,15S,17S)-14-hydroxy-14-(2-hydroxyacetyl)-2,13,15-trimethyl-18-oxapentacyclo[8.8.0.0¹,¹⁷.0²,⁷.0¹¹,¹⁵]octadeca-3,6-dien-5-one
24916-90-3 >97%
25g
£107.00
MedChemExpress
HY-N0348-10mM*1mLinDMSO
Dexamethasone 9,11-epoxide
24916-90-3 99.30%
10mM*1mLinDMSO
¥550 2023-07-26
TRC
D298795-100mg
Dexamethasone 9,11-Epoxide
24916-90-3
100mg
$ 74.00 2023-09-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M829834-500mg
16-beta Methyl Epoxide
24916-90-3 98%
500mg
¥1,522.80 2022-09-01

Dexamethasone 9,11-epoxide Synthesis

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